Cas no 2096330-13-9 (2-Fluoro-3-methyl-5-(methoxycarbonyl)phenylboronic acid, pinacol ester)

• Product Name: 2-Fluoro-3-methyl-5-(methoxycarbonyl)phenylboronic acid, pinacol ester
• CAS No: 2096330-13-9
• MF: C₁₅H₂₀BFO₄
• MW: 294.126308441162
• MDL: MFCD19237222
• CID: 4637808
• Update Time: 2023-08-10

2-Fluoro-3-methyl-5-(methoxycarbonyl)phenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-methyl-5-(methoxycarbonyl)phenylboronic acid, pinacol ester
• methyl 4-fluoro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate

• MDL： MFCD19237222
• Inchi： 1S/C15H20BFO4/c1-9-7-10(13(18)19-6)8-11(12(9)17)16-20-14(2,3)15(4,5)21-16/h7-8H,1-6H3
• InChI Key： WERUCWWZSIWHIP-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC(C(=O)OC)=CC=1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 397
• Topological Polar Surface Area: 44.8